Cas no 1217693-52-1 ((S)-Benzyl 2-propylpiperazine-1-carboxylate hydrochloride)

• Product Name: (S)-Benzyl 2-propylpiperazine-1-carboxylate hydrochloride
• CAS No: 1217693-52-1
• MF: C₁₅H₂₃ClN₂O₂
• MW: 298.808323144913
• MDL: MFCD11101266
• CID: 1030392
• PubChem ID: 45072593
• Update Time: 2025-05-20

(S)-Benzyl 2-propylpiperazine-1-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• (S)-Benzyl 2-propylpiperazine-1-carboxylate hydrochloride
• benzyl (2S)-2-propylpiperazine-1-carboxylate,hydrochloride
• (s)-1-n-cbz-2-n-propylpiperazine hydrochloride
• (S)-1-N-CBZ-2-N-PROPYLPIPERAZINE-HCl
• AK133985
• KB-144298
• benzyl (S)-2-propylpiperazine-1-carboxylate hydrochloride
• 1217693-52-1
• DTXSID20662629
• Benzyl (2S)-2-propylpiperazine-1-carboxylate--hydrogen chloride (1/1)
• (S)-Benzyl2-propylpiperazine-1-carboxylatehydrochloride
• (S)-1-n-cbz-2-n-propylpiperazine HCl
• AKOS015923405

• MDL： MFCD11101266
• Inchi： 1S/C15H22N2O2.ClH/c1-2-6-14-11-16-9-10-17(14)15(18)19-12-13-7-4-3-5-8-13;/h3-5,7-8,14,16H,2,6,9-12H2,1H3;1H/t14-;/m0./s1
• InChI Key： ZKELFSSEDAZDDR-UQKRIMTDSA-N
• SMILES： Cl.O(CC1C=CC=CC=1)C(N1CCNC[C@@H]1CCC)=O

Computed Properties

• Exact Mass: 298.1448057g/mol
• Monoisotopic Mass: 298.1448057g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 277
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.6Ų

Additional information on (S)-Benzyl 2-propylpiperazine-1-carboxylate hydrochloride

Introduction to (S)-Benzyl 2-propylpiperazine-1-carboxylate hydrochloride (CAS No. 1217693-52-1)

(S)-Benzyl 2-propylpiperazine-1-carboxylate hydrochloride, identified by the CAS number 1217693-52-1, is a significant compound in the field of pharmaceutical chemistry. This compound belongs to the piperazine class, which is widely recognized for its diverse biological activities and applications in medicinal chemistry. The presence of a benzyl group and a propyl substituent in the piperazine ring enhances its pharmacological properties, making it a valuable intermediate in the synthesis of various therapeutic agents.

The< strong> stereochemistry of (S)-Benzyl 2-propylpiperazine-1-carboxylate hydrochloride is particularly noteworthy, as the (S)-configuration often imparts unique pharmacokinetic and pharmacodynamic characteristics. This stereochemical specificity has been a focal point in recent research, aiming to optimize drug efficacy and minimize side effects. The hydrochloride salt form of this compound enhances its solubility and stability, making it more suitable for pharmaceutical formulations.

In recent years, there has been a growing interest in the development of novel psychoactive substances and neuropharmacological agents. The< strong> piperazine scaffold has been extensively studied for its role in modulating neurotransmitter systems, particularly dopamine and serotonin pathways. (S)-Benzyl 2-propylpiperazine-1-carboxylate hydrochloride has shown promise in preclinical studies as a potential tool for investigating the mechanisms underlying various neurological disorders. Its ability to interact with specific receptors and enzymes makes it a candidate for further exploration in drug discovery.

One of the most compelling aspects of this compound is its potential application in treating neurological and psychiatric disorders. Research has indicated that< strong> enantiopure compounds can exhibit different pharmacological profiles compared to racemic mixtures. The (S)-configuration of (S)-Benzyl 2-propylpiperazine-1-carboxylate hydrochloride may offer enhanced selectivity and reduced adverse effects, which are critical factors in the development of safe and effective therapeutics.

The synthesis of< strong> (S)-Benzyl 2-propylpiperazine-1-carboxylate hydrochloride involves multi-step organic reactions, including chiral resolution or asymmetric synthesis techniques. These synthetic pathways are crucial for ensuring high enantiomeric purity, which is essential for pharmaceutical applications. Advances in synthetic methodologies have enabled the production of this compound with greater efficiency and scalability, facilitating its use in both academic research and industrial settings.

Evaluation of< strong> (S)-Benzyl 2-propylpiperazine-1-carboxylate hydrochloride in animal models has provided valuable insights into its biological activity. Studies have demonstrated its potential as an intermediate in the development of drugs targeting central nervous system disorders. The compound's interaction with neurotransmitter receptors suggests its utility in modulating mood, cognition, and motor function. These findings have sparked further investigation into its therapeutic potential.

The< strong> chemical properties of this compound, such as solubility, stability, and metabolic profile, are critical factors that influence its pharmaceutical suitability. The hydrochloride salt form enhances water solubility, which is advantageous for formulation into oral or injectable medications. Additionally, understanding its metabolic pathways helps in predicting potential drug-drug interactions and adverse effects.

In conclusion, (S)-Benzyl 2-propylpiperazine-1-carboxylate hydrochloride (CAS No. 1217693-52-1) represents a significant advancement in pharmaceutical chemistry. Its unique stereochemistry, combined with its biological activity, positions it as a valuable compound for further research and development. As our understanding of neurological disorders continues to evolve, compounds like this one will play a crucial role in the discovery of novel treatments that improve patient outcomes.